Cas no 91196-81-5 ([(azetidin-3-yl)methyl](methyl)amine)

• Product Name: [(azetidin-3-yl)methyl](methyl)amine
• CAS No: 91196-81-5
• MF: C₅H₁₂N₂
• MW: 100.162180900574
• MDL: MFCD11044477
• CID: 799379
• PubChem ID: 14280898
• Update Time: 2024-12-09

[(azetidin-3-yl)methyl](methyl)amine Chemical and Physical Properties

Names and Identifiers

• 1-(Azetidin-3-yl)-N-methylmethanamine
• 3-Azetidinemethanamine,N-methyl-
• N-METHYL-3-AZETIDINEMETHANAMINE
• [(azetidin-3-yl)methyl](methyl)amine
• AKOS006306322
• F8885-4748
• 91196-81-5
• (azetidin-3-ylmethyl)(methyl)amine
• EN300-1238552
• SB50807
• SCHEMBL2265464
• J-503487
• RUZHGFVEMQGCAW-UHFFFAOYSA-N
• DTXSID00558415
• DB-290871
• 1-(azetidin-3-yl)-N-methyl methanamine

• MDL： MFCD11044477
• Inchi： 1S/C5H12N2/c1-6-2-5-3-7-4-5/h5-7H,2-4H2,1H3
• InChI Key： RUZHGFVEMQGCAW-UHFFFAOYSA-N
• SMILES： N1CC(CNC)C1

Computed Properties

• Exact Mass: 100.100048391g/mol
• Monoisotopic Mass: 100.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 50
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.6
• Topological Polar Surface Area: 24.1Ų